VU0529331

• Molecular Formula: C22H20N6O
• Molecular Weight: 384.4 g/mol
• InChI: InChI=1S/C22H20N6O/c1-15-5-6-17(11-16(15)2)28-21(26-9-3-4-10-26)18-13-27(14-20(18)25-28)22(29)19-12-23-7-8-24-19/h3-12H,13-14H2,1-2H3
• InChIKey: KKICJSSCAYMJOA-UHFFFAOYSA-N

VU0529331: First-in-Class Activator of Non-GIRK1 GIRK Channels

VU0529331 (CAS 1286725-49-2) is a synthetic small-molecule activator of G protein-gated inwardly rectifying potassium (GIRK) channels, specifically the homomeric non-GIRK1-containing (non-GIRK1/X) subtypes GIRK2 and GIRK4 [1]. Discovered via high-throughput thallium flux screening of a 100,000-compound library, VU0529331 represents the first reported synthetic small molecule capable of activating homomeric GIRK channels, a class previously refractory to selective pharmacological modulation [2]. It demonstrates modestly selective activation of GIRK2 over GIRK4 homomeric channels (EC50 5.1 µM vs. 22.3 µM) while also activating heteromeric GIRK1/2 channels (EC50 5.2 µM) in HEK293 cells [3].

1

Non-GIRK1/X channel probe Reported first synthetic activator of homomeric GIRK2 and GIRK4 channels

2

Subunit-discrimination workflows Differential efficacy profile may support GIRK1/2 vs. GIRK2 composition analysis

3

Synthetic scaffold for SAR Low molecular weight and defined structure enable medicinal chemistry optimization

• [1] Kozek KA, Du Y, Sharma S, et al. Discovery and Characterization of VU0529331, a Synthetic Small-Molecule Activator of Homomeric G Protein-Gated, Inwardly Rectifying, Potassium (GIRK) Channels. ACS Chem Neurosci. 2019;10(1):358-370. doi:10.1021/acschemneuro.8b00287 View Source
• [2] Kozek KA. Discovery and characterization of G protein-gated, inwardly-rectifying, potassium channel modulators. Dissertation. Vanderbilt University; 2018. Handle:1803/15526 View Source
• [3] Alomone Labs. VU0529331 Product Datasheet. V-155. Accessed 2026. View Source

Why VU0529331 Is Irreplaceable for Non-GIRK1/X Research

The GIRK channel family comprises both heteromeric (e.g., GIRK1/2, GIRK1/4) and homomeric (e.g., GIRK2, GIRK4) subunit assemblies with distinct physiological distributions and pharmacological profiles [1]. Widely used GIRK activators such as ML297, ivermectin, and GAT1508 exhibit robust activity only on GIRK1-containing heteromeric channels and are completely inactive on homomeric GIRK2 or GIRK4 channels [2]. Consequently, substituting these conventional activators for VU0529331 in experimental systems expressing non-GIRK1/X channels will yield false-negative results, obscuring the functional contributions of GIRK2 or GIRK4 homomers in tissues such as ventral tegmental area dopaminergic neurons, which lack GIRK1 expression [3]. VU0529331 is the sole synthetic small molecule validated to activate homomeric GIRK channels, making it irreplaceable for dissecting non-GIRK1/X channel biology [4].

VU0529331 Activates homomeric GIRK2 and GIRK4; partial GIRK1/2 efficacy.

ML297 / VU0466551 / GAT1508 Require GIRK1 subunit; inactive at homomeric GIRK2/4. Class mismatch may shift activity profile

VU0529331 Inactive at Cys-loop receptors; narrower ion channel spectrum.

Ivermectin Activates GlyR, GABAAR, nAChR, P2X4; complex natural product. Polypharmacology may confound electrophysiology interpretation

VU0529331 Dual GIRK2/GIRK4 homomeric activation.

3hi2one-G4 Selective GIRK4 activator; does not activate GIRK2. GIRK2-mediated effects may be absent

• [1] Kozek KA, Du Y, Sharma S, et al. Discovery and Characterization of VU0529331, a Synthetic Small-Molecule Activator of Homomeric G Protein-Gated, Inwardly Rectifying, Potassium (GIRK) Channels. ACS Chem Neurosci. 2019;10(1):358-370. doi:10.1021/acschemneuro.8b00287 View Source
• [2] Cui M, Xu K, Gada KD, et al. A novel small-molecule selective activator of homomeric GIRK4 channels. J Biol Chem. 2022;298(6):102009. doi:10.1016/j.jbc.2022.102009 View Source
• [3] Kozek KA. Discovery and characterization of G protein-gated, inwardly-rectifying, potassium channel modulators. Dissertation. Vanderbilt University; 2018. Handle:1803/15526 View Source
• [4] Kozek KA, Du Y, Sharma S, et al. Discovery and Characterization of VU0529331, a Synthetic Small-Molecule Activator of Homomeric G Protein-Gated, Inwardly Rectifying, Potassium (GIRK) Channels. ACS Chem Neurosci. 2019;10(1):358-370. doi:10.1021/acschemneuro.8b00287 View Source

VU0529331: Quantitative Differentiation from Closest Comparators

Unique Subunit Selectivity: Homomeric GIRK2 and GIRK4 Activation

VU0529331 is the first synthetic small molecule demonstrated to activate homomeric GIRK2 channels. In direct contrast, established GIRK activators ML297 (EC50 0.16 µM for GIRK1/2), GAT1508 (EC50 0.37 µM for GIRK1/2), and ivermectin (EC50 3.5 µM for GIRK1/2) exhibit no detectable activation of homomeric GIRK2 or GIRK4 channels [1][2][3]. VU0529331 activates GIRK2 homomers with an EC50 of 5.1 µM and GIRK4 homomers with an EC50 of 22.3 µM in HEK293 cells [4].

Homomeric GIRK2 activation

Reported

EC50 = 5.1 µM (95% CI: 4.7–5.4 µM); VU0466551/ML297/GAT1508 inactive.

Supports non-GIRK1/X channel probe selection

Categorical selectivity difference; thallium flux assay in HEK293 cells

Evidence Dimension	Activation of homomeric GIRK2 channels (EC50)
Target Compound Data	5.1 µM (GIRK2 homomer)
Comparator Or Baseline	ML297: inactive; GAT1508: inactive; Ivermectin: inactive
Quantified Difference	Only VU0529331 activates homomeric GIRK2 (EC50 5.1 µM); comparators show no activity
Conditions	HEK293 cells expressing recombinant human GIRK2, whole-cell patch-clamp electrophysiology, thallium flux assay

Why This Matters

Procurement of VU0529331 is mandatory for any study requiring pharmacological activation of homomeric GIRK2 channels, as no alternative small molecule provides this functional capability.

• [1] Kozek KA, Du Y, Sharma S, et al. Discovery and Characterization of VU0529331, a Synthetic Small-Molecule Activator of Homomeric G Protein-Gated, Inwardly Rectifying, Potassium (GIRK) Channels. ACS Chem Neurosci. 2019;10(1):358-370. doi:10.1021/acschemneuro.8b00287 View Source
• [2] MedChemExpress. ML 297 (VU 0456810) Product Datasheet. Accessed 2026. View Source
• [3] Xu Y, Cantwell L, Golovko A, et al. The small molecule GAT1508 activates brain-specific GIRK1/2 channel heteromers and facilitates conditioned fear extinction in rodents. J Biol Chem. 2020;295(11):3611-3621. doi:10.1074/jbc.RA119.011549 View Source
• [4] Alomone Labs. VU0529331 Product Datasheet. V-155. Accessed 2026. View Source

Modest Selectivity: GIRK1/2 vs. Homomeric GIRK2 Efficacy

VU0529331 exhibits a 4.4-fold selectivity for GIRK2 over GIRK4 homomeric channels (EC50 5.1 µM vs. 22.3 µM, respectively) [1]. This weak selectivity contrasts with the highly selective GIRK4 activator 3hi2one-G4, which activates GIRK4 (EC50 not reported in direct comparison) but fails to activate GIRK2, GIRK1/2, or GIRK1/4 channels [2]. VU0529331's dual homomeric activity allows researchers to probe both GIRK2 and GIRK4 in the same experimental system using a single compound, albeit with different concentration-response relationships.

Efficacy differential

Reported

GIRK2: 100% (normalized); GIRK1/2: 25.9% ±2.4% of VU0466551 max

Reported efficacy fingerprint may aid subunit composition analysis

Normalized thallium flux; HEK293 expression system

Evidence Dimension	Selectivity ratio (EC50 GIRK4 / EC50 GIRK2)
Target Compound Data	4.4-fold (EC50 5.1 µM for GIRK2, 22.3 µM for GIRK4)
Comparator Or Baseline	3hi2one-G4: highly selective for GIRK4, no activation of GIRK2
Quantified Difference	VU0529331 activates both GIRK2 and GIRK4 homomers; 3hi2one-G4 is GIRK4-selective and inactive on GIRK2
Conditions	HEK293 cells expressing recombinant human GIRK2 or GIRK4, thallium flux assay and patch-clamp electrophysiology

Why This Matters

VU0529331 is the only commercially available compound that enables simultaneous pharmacological interrogation of both GIRK2 and GIRK4 homomeric channels, avoiding the need to procure and optimize two separate, highly selective probes for comparative subunit analysis.

• [1] Kozek KA, Du Y, Sharma S, et al. Discovery and Characterization of VU0529331, a Synthetic Small-Molecule Activator of Homomeric G Protein-Gated, Inwardly Rectifying, Potassium (GIRK) Channels. ACS Chem Neurosci. 2019;10(1):358-370. doi:10.1021/acschemneuro.8b00287 View Source
• [2] Cui M, Xu K, Gada KD, et al. A novel small-molecule selective activator of homomeric GIRK4 channels. J Biol Chem. 2022;298(6):102009. doi:10.1016/j.jbc.2022.102009 View Source

Superior Synthetic Tractability over Ivermectin

VU0529331 activates GIRK channels in a Gβγ-independent manner, relying instead on phosphatidylinositol-4,5-bisphosphate (PIP2) for its effect [1]. This mechanism is shared with ivermectin (EC50 3.5 µM for GIRK1/2, 7.5 µM for GIRK1/4) but distinguishes VU0529331 from ML297, which requires Gβγ for full activity [2][3]. Importantly, VU0529331 does not alter potassium selectivity or inward rectification properties of GIRK channels, confirming a pure activation effect without confounding changes in channel biophysics [4].

Synthetic tractability

Source review

MW 384.43 vs. ivermectin >850; fully synthetic scaffold

May support medicinal chemistry SAR programs

Chemical identity comparison; derivatization potential not replicated with ivermectin

Evidence Dimension	Mechanistic requirement for Gβγ subunits
Target Compound Data	Gβγ-independent; PIP2-dependent
Comparator Or Baseline	Ivermectin: Gβγ-independent; ML297: Gβγ-dependent
Quantified Difference	VU0529331 and ivermectin do not require Gβγ; ML297 activity is potentiated by Gβγ (fold activation data not directly comparable across studies)
Conditions	Xenopus oocytes and HEK293 cells expressing GIRK channels, electrophysiology with and without co-expressed Gβγ

Why This Matters

VU0529331 can be used to activate GIRK channels without engaging upstream GPCR signaling cascades, enabling cleaner dissection of direct channel pharmacology versus receptor-mediated modulation—a critical consideration for assay design and data interpretation.

• [1] Kozek KA, Du Y, Sharma S, et al. Discovery and Characterization of VU0529331, a Synthetic Small-Molecule Activator of Homomeric G Protein-Gated, Inwardly Rectifying, Potassium (GIRK) Channels. ACS Chem Neurosci. 2019;10(1):358-370. doi:10.1021/acschemneuro.8b00287 View Source
• [2] Chen IS, Tateyama M, Kubo Y. Ivermectin activates GIRK channels in a PIP2-dependent, Gβγ-independent manner and an amino acid residue at the slide helix governs the activation. J Physiol. 2017;595(17):5895-5912. doi:10.1113/JP274871 View Source
• [3] Kaufmann K, Romaine I, Days E, et al. ML297 (VU0456810), the first potent and selective activator of the GIRK potassium channel, displays antiepileptic properties in mice. ACS Chem Neurosci. 2013;4(9):1278-1286. doi:10.1021/cn400062a View Source
• [4] Kozek KA. Discovery and characterization of G protein-gated, inwardly-rectifying, potassium channel modulators. Dissertation. Vanderbilt University; 2018. Handle:1803/15526 View Source

Superior Cys-Loop Receptor Selectivity vs. Ivermectin

VU0529331 is a fully synthetic small molecule (MW 384.43) amenable to medicinal chemistry optimization, whereas ivermectin—the only other compound reported to modulate non-GIRK1/X channels—is a complex macrocyclic lactone natural product that presents significant synthetic challenges for analog generation [1][2]. Ivermectin's EC50 for GIRK1/2 is 3.5 µM and for GIRK1/4 is 7.5 µM, but its promiscuous activity across multiple ion channel families (including glutamate-gated Cl⁻ channels, P2X4 receptors, and GABA_A receptors) limits its utility as a selective probe [3]. VU0529331, by contrast, offers a defined chemical scaffold suitable for systematic structure-activity relationship (SAR) exploration to improve potency and selectivity [4].

Cys-loop receptor selectivity

Direct comparison

Inactive at α1 GlyR; ivermectin active (direct activation & potentiation)

Reduced Cys-loop confound in mixed neuronal preparations

SuperClomeleon assay; HEK293 cells co-expressing α1 GlyR/KCC2

Evidence Dimension	Chemical tractability for analog development
Target Compound Data	Synthetic small molecule; MW 384.43; defined scaffold with modifiable positions
Comparator Or Baseline	Ivermectin: complex macrocyclic lactone natural product; MW ~875
Quantified Difference	VU0529331 is a tractable synthetic starting point; ivermectin is a complex natural product unsuitable for facile SAR
Conditions	Medicinal chemistry and drug discovery context

Why This Matters

For research programs aiming to develop improved non-GIRK1/X channel probes with enhanced potency, selectivity, or pharmacokinetic properties, VU0529331 is the only viable starting scaffold, as ivermectin's structural complexity precludes efficient analog synthesis.

• [1] Kozek KA, Du Y, Sharma S, et al. Discovery and Characterization of VU0529331, a Synthetic Small-Molecule Activator of Homomeric G Protein-Gated, Inwardly Rectifying, Potassium (GIRK) Channels. ACS Chem Neurosci. 2019;10(1):358-370. doi:10.1021/acschemneuro.8b00287 View Source
• [2] Chen IS, Tateyama M, Kubo Y. Ivermectin activates GIRK channels in a PIP2-dependent, Gβγ-independent manner and an amino acid residue at the slide helix governs the activation. J Physiol. 2017;595(17):5895-5912. doi:10.1113/JP274871 View Source
• [3] Chen IS, Tateyama M, Kubo Y. Ivermectin activates GIRK channels in a PIP2-dependent, Gβγ-independent manner and an amino acid residue at the slide helix governs the activation. J Physiol. 2017;595(17):5895-5912. doi:10.1113/JP274871 View Source
• [4] Kozek KA. Discovery and characterization of G protein-gated, inwardly-rectifying, potassium channel modulators. Dissertation. Vanderbilt University; 2018. Handle:1803/15526 View Source

First-in-Class GIRK4 Activation: VU0529331 vs. 3hi2one-G4

VU0529331 activates Kir6.1/SUR2a and Kir6.1/SUR2b channels with EC50 values of 15.7 µM and 1.23 µM, respectively, while showing no activity on Kir6.2/SUR1 or Kir4.1 channels [1]. In contrast, ML297 and GAT1508 are not reported to activate Kir6.1-containing channels [2]. This off-target activity at Kir6.1/SUR2 channels—which are expressed in astrocytes and vascular smooth muscle—must be accounted for when interpreting VU0529331 effects in native tissues or in vivo models where these channels are present [3].

GIRK4 activation profile

Cross-study

GIRK4 EC50 22.3 µM (VU0529331); 3hi2one-G4 EC50 5.15 µM, GIRK2 inactive

Complementary tools: dual GIRK2/4 vs. GIRK4-only research

VU0529331 Tl+ flux; 3hi2one-G4 patch-clamp data

Evidence Dimension	Activation of Kir6.1/SUR2 channels (EC50)
Target Compound Data	Kir6.1/SUR2a: 15.7 µM; Kir6.1/SUR2b: 1.23 µM
Comparator Or Baseline	ML297: not reported to activate Kir6.1/SUR2; GAT1508: not reported
Quantified Difference	VU0529331 activates Kir6.1/SUR2b with EC50 1.23 µM; comparators lack this activity
Conditions	HEK293 cells expressing recombinant Kir6.1/SUR2a or Kir6.1/SUR2b, thallium flux assay

Why This Matters

Researchers must consider VU0529331's Kir6.1/SUR2 activity when designing experiments in systems where these channels are co-expressed with GIRK channels. For studies requiring exclusive GIRK modulation, this off-target profile may necessitate the use of Kir6.1/SUR2 inhibitors or genetic controls, a consideration not relevant when using ML297 or GAT1508.

• [1] Kozek KA, Du Y, Sharma S, et al. Discovery and Characterization of VU0529331, a Synthetic Small-Molecule Activator of Homomeric G Protein-Gated, Inwardly Rectifying, Potassium (GIRK) Channels. ACS Chem Neurosci. 2019;10(1):358-370. doi:10.1021/acschemneuro.8b00287 View Source
• [2] Kaufmann K, Romaine I, Days E, et al. ML297 (VU0456810), the first potent and selective activator of the GIRK potassium channel, displays antiepileptic properties in mice. ACS Chem Neurosci. 2013;4(9):1278-1286. doi:10.1021/cn400062a View Source
• [3] Kozek KA, Du Y, Sharma S, et al. Discovery and Characterization of VU0529331, a Synthetic Small-Molecule Activator of Homomeric G Protein-Gated, Inwardly Rectifying, Potassium (GIRK) Channels. ACS Chem Neurosci. 2019;10(1):358-370. doi:10.1021/acschemneuro.8b00287 View Source

VU0529331: Optimal Research and Procurement Scenarios

Probing Non-GIRK1 Neuronal Circuits: VTA Dopaminergic Neurons

In ventral tegmental area (VTA) dopaminergic neurons, which lack GIRK1 subunit expression, conventional GIRK activators (ML297, GAT1508, ivermectin) are ineffective because they require GIRK1-containing heteromers for activity. VU0529331, with its EC50 of 5.1 µM for homomeric GIRK2 channels, is the only small-molecule tool capable of directly activating GIRK currents in these neurons [1]. This enables electrophysiological and behavioral studies examining the role of GIRK2 homomers in reward, addiction, and dopaminergic signaling without confounding effects from heteromeric channel activation.

Dual GIRK2/GIRK4 Screening and SAR Development

VU0529331 serves as the foundational scaffold for medicinal chemistry efforts aimed at developing more potent and selective non-GIRK1/X channel probes. Unlike ivermectin—a structurally complex natural product that cannot be readily modified—VU0529331's synthetic accessibility (MW 384.43, defined pyrrolo-pyrazole core) allows systematic analog synthesis to improve potency (current EC50 5.1 µM for GIRK2) and subunit selectivity [2]. Procurement of VU0529331 is essential for any research group initiating SAR campaigns targeting homomeric GIRK channels.

GIRK Subunit Composition Discrimination in Expression Systems

VU0529331's weak 4.4-fold selectivity for GIRK2 (EC50 5.1 µM) over GIRK4 (EC50 22.3 µM) permits side-by-side pharmacological comparison of these two homomeric channel subtypes in parallel HEK293 cell assays [3]. By applying a single compound at graded concentrations (e.g., 1–100 µM), researchers can generate distinct concentration-response curves for GIRK2 and GIRK4, enabling quantitative assessment of subunit-specific pharmacology without switching between different chemical probes that may introduce confounding variables.

Selectivity Profiling Using VU0529331 as GIRK Reference

For experiments where G protein signaling pathways must remain unperturbed or where Gβγ subunits are absent, VU0529331 provides direct, Gβγ-independent activation of GIRK channels (EC50 5.1 µM for GIRK2) [4]. This property distinguishes VU0529331 from ML297, which requires Gβγ for full efficacy. Applications include studying the biophysical properties of purified or reconstituted GIRK channels in artificial lipid bilayers, or assessing channel function in cellular contexts where GPCR coupling is intentionally disabled.

Application

Selection Property

Validation Focus

Non-GIRK1 neuronal circuit studies

GIRK2 homomeric activation capability

Confirm inactivity on GIRK1-expressing controls

Dual GIRK2/GIRK4 SAR development

Synthetic tractability and dual homomeric activation

Benchmark against 3hi2one-G4 for GIRK4 selectivity

Subunit composition discrimination

Differential efficacy GIRK2 vs. GIRK1/2

Paired-probe ratio analysis with VU0466551

Ion channel selectivity profiling reference

Published selectivity dataset across 11 channels

Cross-reference Kir6.1/SUR activity in screening panels

• [1] Kozek KA, Du Y, Sharma S, et al. Discovery and Characterization of VU0529331, a Synthetic Small-Molecule Activator of Homomeric G Protein-Gated, Inwardly Rectifying, Potassium (GIRK) Channels. ACS Chem Neurosci. 2019;10(1):358-370. doi:10.1021/acschemneuro.8b00287 View Source
• [2] Kozek KA. Discovery and characterization of G protein-gated, inwardly-rectifying, potassium channel modulators. Dissertation. Vanderbilt University; 2018. Handle:1803/15526 View Source
• [3] Alomone Labs. VU0529331 Product Datasheet. V-155. Accessed 2026. View Source
• [4] Kozek KA, Du Y, Sharma S, et al. Discovery and Characterization of VU0529331, a Synthetic Small-Molecule Activator of Homomeric G Protein-Gated, Inwardly Rectifying, Potassium (GIRK) Channels. ACS Chem Neurosci. 2019;10(1):358-370. doi:10.1021/acschemneuro.8b00287 View Source